Cas no 1903692-30-7 (1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane)

• Product Name: 1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane
• CAS No: 1903692-30-7
• MF: C₂₀H₂₄N₆O₃S
• MW: 428.507962226868
• CID: 6079519
• PubChem ID: 92112931
• Update Time: 2025-07-16

1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane
• 1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-4-[(1-methyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane
• AKOS025374478
• 1903692-30-7
• (5-methyl-1-phenyl-1H-pyrazol-4-yl)(4-((1-methyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone
• F6512-5850
• [4-(1-methylimidazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-(5-methyl-1-phenylpyrazol-4-yl)methanone

• Inchi： 1S/C20H24N6O3S/c1-16-18(13-22-26(16)17-7-4-3-5-8-17)20(27)24-9-6-10-25(12-11-24)30(28,29)19-14-23(2)15-21-19/h3-5,7-8,13-15H,6,9-12H2,1-2H3
• InChI Key： LWQQHLBVQUWUAV-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(N1CCN(C(C2C=NN(C3C=CC=CC=3)C=2C)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 428.16305982g/mol
• Monoisotopic Mass: 428.16305982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Additional information on 1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane

Comprehensive Analysis of 1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane (CAS No. 1903692-30-7)

The compound 1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane (CAS No. 1903692-30-7) is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structural features, including the pyrazole and imidazole moieties, make it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its potential applications in kinase inhibition and GPCR modulation, which are hot topics in drug discovery today.

One of the most frequently searched questions in scientific databases is: "What are the biological targets of 1,4-diazepane derivatives?" This compound’s 1,4-diazepane core is known for its conformational flexibility, enabling interactions with diverse protein targets. The sulfonyl and carbonyl groups further enhance its binding affinity, making it a versatile scaffold for designing small-molecule therapeutics. Recent studies highlight its relevance in neurodegenerative disease research, aligning with the growing public interest in Alzheimer’s and Parkinson’s disease treatments.

From a synthetic perspective, the CAS No. 1903692-30-7 compound exemplifies modern multi-step organic synthesis techniques. The incorporation of 5-methyl-1-phenyl-1H-pyrazole and 1-methyl-1H-imidazole units requires precise cross-coupling reactions and sulfonylation protocols. These methods are frequently discussed in forums focusing on green chemistry and sustainable synthesis, reflecting the industry’s shift toward environmentally friendly practices.

Another trending topic is the role of computational chemistry in optimizing such molecules. Molecular docking and QSAR studies have been instrumental in predicting the bioactivity of 1-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-4-(1-methyl-1H-imidazol-4-yl)sulfonyl-1,4-diazepane. These approaches address common search queries like "How to improve drug-like properties of heterocyclic compounds?" and "AI in drug design." The compound’s logP and polar surface area values suggest favorable pharmacokinetic profiles, a key consideration for preclinical development.

In addition to its therapeutic potential, this compound is a subject of patent literature and intellectual property discussions. Companies exploring kinase inhibitors or anti-inflammatory agents often investigate derivatives of this scaffold. Searches for "novel diazepane-based patents" or "imidazole sulfonamide applications" frequently cite its structural analogs, underscoring its commercial relevance.

To summarize, CAS No. 1903692-30-7 represents a compelling case study in fragment-based drug design. Its combination of pyrazole, imidazole, and diazepane functionalities offers a rich platform for addressing unmet medical needs. As the scientific community continues to explore personalized medicine and targeted therapies, compounds like this will remain at the forefront of innovation.